Cas no 2384636-64-8 ((2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane
• CAS No: 2384636-64-8
• MF: C₉H₁₁FOS
• MW: 186.25
• CID: 5076816
• Update Time: 2025-05-26

(2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C9H11FOS/c1-6-4-9(12-3)7(10)5-8(6)11-2/h4-5H,1-3H3
• InChI Key： DPEPKNQNQSZDKT-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OC)=C(C)C=C1SC

Additional information on (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane

Comprehensive Overview of (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane (CAS No. 2384636-64-8)

(2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane, with the CAS number 2384636-64-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluoro and methoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The molecular structure of (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane features a phenyl ring substituted with a fluorine atom at the 2-position, a methoxy group at the 4-position, and a methyl group at the 5-position. The methylsulfane moiety further enhances its reactivity, making it a versatile building block for organic synthesis. This compound is particularly relevant in the context of drug discovery, where fluorinated aromatic compounds are known to improve metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in pharmaceuticals and agrochemicals. The CAS number 2384636-64-8 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physical properties, and safety data, highlighting the need for comprehensive and accurate information. This compound is also a subject of interest in green chemistry initiatives, as researchers seek sustainable methods for its production.

One of the key advantages of (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane is its potential role in the development of next-generation therapeutics. Fluorinated aromatic compounds are known to exhibit enhanced binding affinity to biological targets, making them invaluable in the design of enzyme inhibitors and receptor modulators. Additionally, the methoxy group in this compound can influence its electronic properties, further expanding its utility in medicinal chemistry.

The compound's relevance extends beyond pharmaceuticals. In the agrochemical industry, (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane is explored for its potential as a pesticide intermediate. The fluoro and methoxy substituents can impart desirable properties such as improved pest resistance and environmental stability. This aligns with the industry's focus on developing eco-friendly and high-performance agrochemicals.

From a material science perspective, this compound's unique structure offers opportunities for innovation in organic electronics and polymers. The aryl sulfide moiety, in particular, is known to contribute to the thermal stability and electronic conductivity of materials. As such, CAS number 2384636-64-8 is increasingly referenced in patents and research papers focused on advanced materials.

In conclusion, (2-Fluoro-4-methoxy-5-methylphenyl)(methyl)sulfane (CAS No. 2384636-64-8) is a compound of significant scientific and industrial interest. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.